Cas no 51963-49-6 (Acetic acid, (3-chlorophenoxy)-, 2-(1-methylethyl)hydrazide)

• Product Name: Acetic acid, (3-chlorophenoxy)-, 2-(1-methylethyl)hydrazide
• CAS No: 51963-49-6
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 360963
• PubChem ID: 23274396
• Update Time: 2025-04-19

Acetic acid, (3-chlorophenoxy)-, 2-(1-methylethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3-chlorophenoxy)-, 2-(1-methylethyl)hydrazide
• N'-IPR-(3-CLPHENOXY)ACETIC HYDRAZIDE
• DTXSID60876480
• 51963-49-6

• Inchi： 1S/C11H15ClN2O2/c1-8(2)13-14-11(15)7-16-10-5-3-4-9(12)6-10/h3-6,8,13H,7H2,1-2H3,(H,14,15)
• InChI Key： LUXVZLLSCUIWDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCC(NNC(C)C)=O

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų